N-[4-(4,4-diethyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenyl]acetamide

• IUPAC Name: N-[4-(4,4-diethyl-1,2-dihydro-3,1-benzoxazin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C20H24N2O2/c1-4-20(5-2)17-8-6-7-9-18(17)22-19(24-20)15-10-12-16(13-11-15)21-14(3)23/h6-13,19,22H,4-5H2,1-3H3,(H,21,23)
• InChI Key: HMFCOIDKYVOQRI-UHFFFAOYSA-N
• Canonical SMILES: CCC1(C2=CC=CC=C2NC(O1)C3=CC=C(C=C3)NC(=O)C)CC
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

N-[4-(4,4-diethyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenyl]acetamide, also known as DBA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DBA is a benzoxazine derivative that has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of N-[4-(4,4-diethyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenyl]acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of monoamine oxidase-B (MAO-B), an enzyme that is involved in the breakdown of dopamine in the brain.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory effects by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. This compound has also been shown to have antioxidant effects by scavenging free radicals and reducing oxidative stress. In addition, this compound has been shown to have neuroprotective effects by protecting neurons from damage and promoting their survival.

Advantages and Limitations for Lab Experiments

N-[4-(4,4-diethyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenyl]acetamide has several advantages for use in lab experiments. It is readily available and relatively easy to synthesize, making it a cost-effective option for researchers. This compound also has a wide range of biological activities, making it a versatile compound for use in various studies. However, this compound also has some limitations for use in lab experiments. It is not highly selective, meaning that it may interact with multiple targets in the body, making it difficult to determine the specific mechanism of action. In addition, this compound may have potential side effects that need to be carefully monitored.

Future Directions

There are several future directions for the study of N-[4-(4,4-diethyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenyl]acetamide. One potential area of study is its potential applications in the treatment of cancer. This compound has been shown to have anti-cancer effects in various studies, and further research is needed to determine its potential as a cancer treatment. Another potential area of study is its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has been shown to have neuroprotective effects, and further research is needed to determine its potential as a treatment for these diseases. Finally, further research is needed to determine the specific mechanism of action of this compound and to develop more selective derivatives that can target specific enzymes and signaling pathways in the body.
Conclusion
In conclusion, this compound, or this compound, is a chemical compound that has shown promising results in various studies related to its potential applications in scientific research. This compound has a wide range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects, and has potential applications in the treatment of various diseases. Further research is needed to determine the specific mechanism of action of this compound and to develop more selective derivatives for use in lab experiments and potential clinical applications.

Synthesis Methods

The synthesis of N-[4-(4,4-diethyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenyl]acetamide involves a multistep process that includes the reaction of 4-bromoaniline with 2,2-diethoxyethanol and potassium carbonate to form 4-(2,2-diethoxyethoxy)aniline. This intermediate is then reacted with 2-aminophenol and acetic anhydride to produce this compound. The synthesis of this compound has been extensively studied, and various modifications to the process have been proposed to improve the yield and purity of the final product.

Scientific Research Applications

N-[4-(4,4-diethyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenyl]acetamide has been studied extensively for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. This compound has also been shown to have potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.